Cas no 832089-04-0 (1,5-Ethano-1H-3-benzazepine-7-carbonitrile, 2,3,4,5-tetrahydro-)

• Product Name: 1,5-Ethano-1H-3-benzazepine-7-carbonitrile, 2,3,4,5-tetrahydro-
• CAS No: 832089-04-0
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 676705
• PubChem ID: 11446942
• Update Time: 2025-04-19

1,5-Ethano-1H-3-benzazepine-7-carbonitrile, 2,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1,5-Ethano-1H-3-benzazepine-7-carbonitrile, 2,3,4,5-tetrahydro-
• 832089-04-0
• DTXSID40466121
• YTRMJYUAXBNDGP-UHFFFAOYSA-N
• SCHEMBL5767352
• 10-Aza-tricyclo[6.3.2.02,7]trideca-2,4,6-triene-4-carbonitrile

• Inchi： 1S/C13H14N2/c14-6-9-1-4-12-10-2-3-11(8-15-7-10)13(12)5-9/h1,4-5,10-11,15H,2-3,7-8H2
• InChI Key： YTRMJYUAXBNDGP-UHFFFAOYSA-N
• SMILES： N1CC2C3C=CC(C#N)=CC=3C(C1)CC2

Computed Properties

• Exact Mass: 198.115698455g/mol
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.8Ų